2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

- EN300-26608959
- N2-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methyl-1H-pyrrole-2,4-dicarboxamide
- Z1645608248
- 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide
- 2223735-91-7
- Inchi： 1S/C16H15FN4O3/c1-20-7-9(14(18)22)6-13(20)15(23)19-12-8-21(16(12)24)11-4-2-10(17)3-5-11/h2-7,12H,8H2,1H3,(H2,18,22)(H,19,23)
- InChI Key： BJMPRBBRORKRIG-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(C(C1)NC(C1=CC(C(N)=O)=CN1C)=O)=O

Computed Properties

Exact Mass: 330.11281852g/mol
Monoisotopic Mass: 330.11281852g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 535
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 97.4Å²

2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26608959-0.05g	N2-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methyl-1H-pyrrole-2,4-dicarboxamide	2223735-91-7	95.0%	0.05g	$212.0	2025-03-20

2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide

2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide: A Novel Scaffold for Targeted Therapeutics

2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide represents a structurally unique compound with potential applications in drug discovery and targeted therapy. The molecule's chemical identity, defined by its CAS No. 2223735-91-7, incorporates a pyrrole-2,4-dicarboxamide core linked to a 4-fluorophenyl group through a 2-oxoazetidin-3-yl scaffold. This molecular architecture is strategically designed to modulate biological pathways, making it a promising candidate for pharmacological intervention in diseases such as inflammatory disorders and oncology.

Recent studies in drug development have highlighted the importance of functional group optimization in improving the bioavailability and selectivity of small molecule therapeutics. The 4-fluorophenyl substituent in this compound is particularly noteworthy, as fluorine atoms are known to enhance hydrophobic interactions and metabolic stability. This characteristic is critical in reducing the off-target effects commonly observed in traditional small molecule drugs. Additionally, the 2-oxoazetidin-3-yl ring introduces a constrained geometry that may influence the compound's binding affinity to specific proteins or enzymes.

The pyrrole-2,4-dicarboxamide core of this molecule is a well-established pharmacophore in drug design, particularly in the development of inhibitors targeting kinases and proteases. The methyl group at the 1-position further enhances the compound's lipophilicity, potentially improving its cell membrane permeability and target engagement. These structural features collectively contribute to the molecule's potential therapeutic profile, positioning it as a candidate for novel therapeutic applications.

Advances in computational chemistry have enabled researchers to predict the binding modes and mechanisms of action for compounds like 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide. Molecular docking studies have revealed that the 4-fluorophenyl group may interact with hydrophobic pockets in target proteins, while the 2-oxoazetidin-3-yl scaffold could form hydrogen bonds with critical residues. This dual interaction pattern is crucial for selective targeting and reduced toxicity, which are essential in clinical drug development.

Recent research in antimicrobial therapies has explored the potential of pyrrole-based compounds for combating multidrug-resistant pathogens. The 2,4-dicarboxamide functionality in this molecule may contribute to its antimicrobial activity by interfering with cell wall synthesis or membrane integrity. However, further in vitro and in vivo studies are required to validate these hypotheses and determine the therapeutic window of the compound.

Another area of interest is the role of fluorine-containing compounds in neurodegenerative disease research. The 4-fluorophenyl substituent may modulate neurotransmitter pathways or inflammatory responses in the central nervous system. This makes the compound a potential candidate for targeted interventions in conditions such as Alzheimer's disease or multiple sclerosis. However, the specific mechanisms of action remain under investigation.

The synthetic accessibility of 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide is another critical factor in its developmental potential. Recent advancements in asymmetric catalysis and green chemistry have enabled the efficient synthesis of complex molecules like this one, reducing the reliance on hazardous reagents and energy-intensive processes. These improvements are essential for scaling up production and ensuring the environmental sustainability of pharmaceutical manufacturing.

Furthermore, the pharmacokinetic profile of the compound is a key consideration in its clinical translation. Studies on drug metabolism and excretion have shown that the fluorine and methyl groups can influence metabolic stability and clearance rates. Optimizing these parameters is critical for achieving the desired plasma concentrations and minimizing drug-drug interactions in patients.

In summary, 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide represents a promising candidate in modern drug discovery. Its unique molecular structure, combined with the strategic placement of functional groups, offers potential for targeted therapeutic applications. However, further research is needed to fully elucidate its biological activity, mechanisms of action, and clinical potential. As the field of pharmacology continues to evolve, compounds like this one will play a vital role in the development of novel therapeutics for a wide range of medical conditions.

For researchers and developers, the CAS No. 2223735-91-7 serves as a critical identifier for this compound, facilitating its regulatory approval and market access. The structural complexity of the molecule also highlights the importance of advanced analytical techniques in drug characterization and quality control. As the demand for innovative therapies grows, compounds like this one will continue to be a focal point in pharmaceutical research and development.

Ultimately, the potential applications of 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide underscore the importance of interdisciplinary collaboration in drug discovery. By integrating insights from chemistry, biology, and pharmacology, researchers can unlock new therapeutic possibilities and address unmet medical needs. As such, this compound remains a compelling subject for ongoing scientific investigation and innovation.

For further information on the synthesis, characterization, and potential applications of 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide, researchers are encouraged to consult recent literature in pharmaceutical chemistry and drug discovery. The continued exploration of this compound's properties will undoubtedly contribute to the advancement of modern medicine and the development of life-saving therapies.

As the field of pharmaceutical science progresses, the importance of compounds like 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide will only grow. Their unique molecular structures and functional groups provide a foundation for innovative therapeutic strategies that can address a wide range of medical conditions. With continued research and development, these compounds will play a vital role in shaping the future of pharmaceuticals and healthcare.

For those interested in the synthesis, characterization, and applications of this compound, there are numerous resources available in the scientific literature and academic journals. These resources provide valuable insights into the mechanisms of action, pharmacokinetics, and potential therapeutic uses of the compound. Engaging with these resources can help researchers and developers stay at the forefront of pharmaceutical innovation and drug discovery.

In conclusion, 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide is a compound of significant interest in the field of pharmaceutical chemistry. Its unique structure and functional groups offer a wealth of opportunities for research and development. As the scientific community continues to explore its properties and applications, this compound will undoubtedly remain a focal point in the pursuit of innovative therapies and medical advancements.

For those seeking to learn more about this compound, there are numerous resources available, including scientific journals, conference proceedings, and online databases. These resources provide a comprehensive overview of the compound's synthesis, characterization, and potential applications. Engaging with these resources can help researchers and developers deepen their understanding of the compound and its potential impact on pharmaceutical science and medicine.

As the field of pharmaceutical science continues to evolve, the importance of compounds like 2-N-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrrole-2,4-dicarboxamide will only grow. Their unique molecular structures and functional groups provide a foundation for innovative therapeutic strategies that can address a wide range of medical conditions. With continued research and development, these compounds will play a vital role in shaping the future of pharmaceuticals and healthcare.